5-Chloro-3-(2-iodoethyl)-1-benzofuran

• CAS RN: 796851-79-1
• Molecular Formula: C10H8ClIO
• Molecular Weight: 306.53 g/mol
• IUPAC Name: 5-chloro-3-(2-iodoethyl)-1-benzofuran
• InChI: InChI=1S/C10H8ClIO/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6H,3-4H2
• InChI Key: SOUMQPQAINECAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CO2)CCI

Description

5-Chloro-3-(2-iodoethyl)-1-benzofuran is a useful research compound. Its molecular formula is C10H8ClIO and its molecular weight is 306.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(5-chloro-1-benzofuran-3-yl)ethanol (980 mg, 5 mmol) in anhydrous THF (50 ml), triphenylphosphine (1.572 g, 6 mmol), iodine (1.518 g, 6 mmol) and imidazole (408 mg, 6 mmol) were added at room temperature. The reaction mixture was stirred at room temperature for 4 hrs and quenched with water. It was then extracted with chloroform, washed well with 5% Na2S2O3 and the organic layer dried over anhydrous MgSO4. It was filtered and concentrated. The residue was purified by silica-gel column chromatography by eluting it with 30% ethyl acetate:hexane. The product, 2-(5-chloro-1-benzofuran-3-yl)ethyl iodide, was obtained as brown liquid; Yield: 1.2 g (80%); (M+H): 306.